Cas no 956393-77-4 (5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine)

5-Methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine is a pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methyl-substituted pyrazole core linked to a 2-methylbenzyl group, offering versatility in synthetic modifications. The amine functional group at the 3-position enhances reactivity, making it a valuable intermediate for the development of biologically active compounds. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined molecular architecture allows for precise customization in drug discovery and material science. Researchers may explore its utility in designing enzyme inhibitors, ligands, or other specialized molecules due to its balanced lipophilicity and steric properties.
5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine structure
956393-77-4 structure
Product Name:5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
CAS No:956393-77-4
MF:C12H15N3
MW:201.267602205276
MDL:MFCD04971119
CID:2115095
PubChem ID:7017840
Update Time:2025-06-08

5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1-[(2-methylphenyl)methyl]-1H-Pyrazol-3-amine
    • 5-methyl-1-(2-methyl-benzyl)-1 h-pyrazol-3-ylamine
    • DA-37161
    • GNB39377
    • 5-Methyl-1-(2-methyl-benzyl)-1H-pyrazol-3-ylamine
    • EN300-229903
    • SCHEMBL3185325
    • 956393-77-4
    • AKOS000311128
    • 5-methyl-1-[(2-methylphenyl)methyl]pyrazol-3-amine
    • 5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
    • STK298754
    • CS-0240754
    • MDL： MFCD04971119
    • Inchi： 1S/C12H15N3/c1-9-5-3-4-6-11(9)8-15-10(2)7-12(13)14-15/h3-7H,8H2,1-2H3,(H2,13,14)
    • InChI Key： RDAZSSHJYVWSPC-UHFFFAOYSA-N
    • SMILES： N1(C(C)=CC(N)=N1)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 201.126597491Da
  • Monoisotopic Mass: 201.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 388.3±30.0 °C at 760 mmHg
  • Flash Point: 188.7±24.6 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine Security Information

5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M357560-10mg
5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
 956393-77-4
10mg
 $ 50.00 2022-06-03
TRC
M357560-50mg
5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
 956393-77-4
50mg
 $ 115.00 2022-06-03
TRC
M357560-100mg
5-methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
 956393-77-4
100mg
 $ 185.00 2022-06-03
abcr
AB376420-250 mg
5-Methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
 956393-77-4
250MG
 €198.50 2022-03-02
abcr
AB376420-500 mg
5-Methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
 956393-77-4
500MG
 €264.80 2022-03-02
abcr
AB376420-1 g
5-Methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
 956393-77-4
1g
 €309.00 2022-03-02
abcr
AB376420-5 g
5-Methyl-1-(2-methylbenzyl)-1H-pyrazol-3-amine
 956393-77-4
5g
 €752.70 2022-03-02
Enamine
EN300-229903-0.05g
5-methyl-1-[(2-methylphenyl)methyl]-1H-pyrazol-3-amine
 956393-77-4 95%
0.05g
 $93.0 2024-06-20
Enamine
EN300-229903-0.1g
5-methyl-1-[(2-methylphenyl)methyl]-1H-pyrazol-3-amine
 956393-77-4 95%
0.1g
 $139.0 2024-06-20
Enamine
EN300-229903-0.25g
5-methyl-1-[(2-methylphenyl)methyl]-1H-pyrazol-3-amine
 956393-77-4 95%
0.25g
 $198.0 2024-06-20

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